Cas no 2309454-72-4 (Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• CAS No: 2309454-72-4
• MF: C₁₇H₂₅BrN₂O₃S
• MW: 417.36100268364
• CID: 6291005
• PubChem ID: 165739469
• Update Time: 2025-10-30

Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• EN300-7428574
• 2309454-72-4
• Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

• Inchi： 1S/C17H25BrN2O3S/c1-16(2,3)23-14(21)9-22-17(15-20-13(18)10-24-15)7-11-5-4-6-12(8-17)19-11/h10-12,19H,4-9H2,1-3H3
• InChI Key： RYMIUIUTYUGRHZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CC3CCCC(C2)N3)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 416.07693g/mol
• Monoisotopic Mass: 416.07693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

Recent Advances in the Study of Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS: 2309454-72-4)

The compound Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS: 2309454-72-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azabicyclo[3.3.1]nonane scaffold and bromothiazole moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key findings from recent research is the compound's role as a potent inhibitor of protein kinases involved in cancer progression. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit high selectivity for specific kinase targets, such as EGFR and VEGFR, which are critical in tumor angiogenesis and proliferation. The bromothiazole group was found to enhance binding affinity through hydrophobic interactions with the kinase active site, while the azabicyclo[3.3.1]nonane core contributed to improved metabolic stability.

Another significant area of investigation has been the antimicrobial properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These findings suggest potential applications in addressing antibiotic resistance, a growing global health concern.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of the compound's production. A novel catalytic asymmetric synthesis route was developed, as described in Organic Letters, which utilizes a chiral palladium catalyst to achieve enantioselective construction of the azabicyclo[3.3.1]nonane framework. This method not only enhances the efficiency of synthesis but also allows for the production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

Pharmacokinetic studies have also made progress in understanding the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Research published in Drug Metabolism and Disposition revealed that the tert-butyl ester group significantly improves oral bioavailability compared to earlier analogs, while the bromothiazole moiety contributes to prolonged plasma half-life. These characteristics make the compound particularly attractive for further drug development, as they address common challenges in small-molecule therapeutics.

Looking forward, current research efforts are exploring the compound's potential in combination therapies and its application in other disease areas beyond oncology and infectious diseases. Preliminary data suggest possible utility in neurodegenerative disorders, where modulation of specific kinase pathways may offer neuroprotective effects. Additionally, structure-activity relationship (SAR) studies continue to optimize the compound's properties, with particular attention to reducing potential off-target effects while maintaining therapeutic efficacy.

In conclusion, Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate represents a versatile scaffold with multiple therapeutic applications. The convergence of recent findings in synthetic chemistry, biological evaluation, and pharmacokinetic characterization positions this compound as a promising candidate for further preclinical development. Continued research in this area is expected to yield important insights that could translate into novel treatment options for various challenging medical conditions.